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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzylamine

Cat. No.: B1596898

A Researcher's Comprehensive Safety Guide to
3-Chloro-2-methylbenzylamine

This guide provides an in-depth analysis of the material safety data for 3-Chloro-2-
methylbenzylamine (CAS No. 226565-61-3), tailored for researchers, scientists, and
professionals in the field of drug development. Moving beyond a simple recitation of safety
data, this document elucidates the causal factors behind experimental choices and outlines
self-validating safety protocols to ensure both personal safety and experimental integrity.

Compound Profile and Inherent Risks

3-Chloro-2-methylbenzylamine is a substituted benzylamine derivative with the molecular
formula CsH10CIN.[1][2] Its specific structure, featuring a chlorinated and methylated phenyl
ring attached to a methylamine group, is key to its reactivity and, consequently, its hazard
profile. The presence of the amine group imparts basicity, while the chlorinated aromatic ring
can influence its metabolic profile and environmental persistence. Understanding these
structural alerts is the first step in a proactive safety assessment.

Physicochemical Properties

A foundational understanding of the compound's physical and chemical properties is essential
for safe handling and for anticipating its behavior in various experimental settings.
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Property Value Source
Molecular Weight 155.62 g/mol [1112]
Molecular Formula CsH10CIN [1][2]
CAS Number 226565-61-3 [1]

Further data on properties such as boiling point, melting point, and solubility are not
consistently reported across sources and should be determined on a lot-specific basis from the
supplier's certificate of analysis.

Hazard Identification and Risk Mitigation

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a clear framework for understanding the primary hazards associated with 3-Chloro-2-
methylbenzylamine.[1]

SHS H | Classificati

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

This data is based on notifications to the ECHA C&L Inventory.[1]

The primary hazards of this compound are irritant in nature, affecting the skin, eyes, and
respiratory system.[1] The causality behind this is likely due to the amine functional group,
which can be corrosive to tissues, and the overall chemical reactivity of the molecule.

Risk Assessment Workflow

A systematic risk assessment is not merely a bureaucratic hurdle; it is a dynamic, intellectual
process that ensures safety. The following workflow should be adapted for any new
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experimental protocol involving this compound.

Click to download full resolution via product page

Caption: A logical workflow for conducting a risk assessment when handling 3-Chloro-2-
methylbenzylamine.

Safe Handling and Experimental Protocols

Adherence to strict handling protocols is non-negotiable. The following guidelines are based on
established best practices and the specific hazard profile of this compound.

Personal Protective Equipment (PPE)

The selection of PPE is the last line of defense and must be appropriate for the identified
hazards.

Identified Hazards

Skin Irritation (H315) (Serious Eye Irritation (H319)) (Respiratory Irritation (H335))

Prevents Direct Contact Protects Skin/Clothing Prevents Splashes Controls Inhalation Exposure

v Required PPE

A Y
Chemical Resistant Gloves Tightly leng Safety Goggles Work in a Certified
( (e.g., Nitrile) ) (Standard Laboratory Coaa ( and/or Face Shield Chemical Fume Hood
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Caption: Decision-making process for selecting appropriate PPE based on the hazards of 3-
Chloro-2-methylbenzylamine.

Experimental Protocol for Handling:

o Preparation: Before handling, ensure that a chemical fume hood is certified and functioning
correctly. Clear the workspace of any unnecessary items.

 Attire: Don a standard laboratory coat, ensuring it is fully buttoned. Wear tightly fitting safety
goggles.[3] A face shield should be used when there is a significant risk of splashing.[3]

o Glove Selection: Wear chemical-resistant gloves. Nitrile gloves are a common and effective
choice, but always check the manufacturer's compatibility data for the specific glove type and
thickness. Gloves must be inspected for any signs of degradation or puncture before use.[3]

» Weighing and Transfer: All weighing and transfers of the solid or solutions of this compound
must be conducted within a chemical fume hood to mitigate inhalation risks.

o Post-Handling: After handling, remove gloves using the proper technique to avoid skin
contact with the outer surface.[3] Wash hands thoroughly with soap and water.[3]
Contaminated clothing should be removed immediately and laundered before reuse.

Storage and Incompatibility

Proper storage is crucial to maintain the stability of the compound and to prevent hazardous
reactions.

o Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place. The
storage area should be designated for corrosive and irritant materials.

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,
and acid chlorides, as these can lead to vigorous and potentially hazardous reactions.[4]

Emergency and First-Aid Procedures

In the event of an exposure or spill, a rapid and informed response is critical.
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First-Aid Measures

Exposure Route First-Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult or ceases, provide artificial respiration.

Seek immediate medical attention.[3][4]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . . .
water for at least 15 minutes. Seek immediate

medical attention.[3][4]

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[3][4]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[3][4]

It is imperative to show the Safety Data Sheet to the attending medical professional.[5]

Accidental Release Measures

o Evacuation: Evacuate personnel from the immediate area.
e Ventilation: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
material to enter drains.[5]

e Clean-up: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in
a suitable, closed container for disposal. Personal protective equipment as outlined in
section 3.1 must be worn during clean-up.
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» Waste Disposal: Dispose of the contaminated material as hazardous waste in accordance
with local, state, and federal regulations.

Toxicological Information

While detailed toxicological studies on 3-Chloro-2-methylbenzylamine are not extensively
published in the provided search results, the GHS classifications indicate its primary
toxicological effects are irritation to the skin, eyes, and respiratory system upon acute
exposure.[1] The long-term toxicological properties have not been fully investigated. Therefore,
it is prudent to handle this compound with the assumption that it may have other unknown
harmful effects and to minimize exposure at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1596898?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-methylbenzylamine
https://www.benchchem.com/product/b1596898?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-methylbenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-methylbenzylamine
https://www.scbt.com/p/3-chloro-2-methylbenzylamine-226565-61-3
https://www.cdhfinechemical.com/images/product/msds/37_12881792_3-METHYLBENZYLAMINECASNO-100-81-2-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC155480050&productDescription=3-METHYLBENZYLAMINE+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/407712?userType=undefined
https://www.benchchem.com/product/b1596898#3-chloro-2-methylbenzylamine-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1596898#3-chloro-2-methylbenzylamine-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1596898#3-chloro-2-methylbenzylamine-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1596898#3-chloro-2-methylbenzylamine-material-safety-data-sheet-msds-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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